2-{[(1-phenyl-1H-tetrazol-5-yl)thio]methyl}pyrimido[1,2-a]benzimidazol-4(1H)-one

• IUPAC Name: 2-[(1-phenyltetrazol-5-yl)sulfanylmethyl]-1H-pyrimido[1,2-a]benzimidazol-4-one
• InChI: InChI=1S/C18H13N7OS/c26-16-10-12(19-17-20-14-8-4-5-9-15(14)24(16)17)11-27-18-21-22-23-25(18)13-6-2-1-3-7-13/h1-10H,11H2,(H,19,20)
• InChI Key: ZXAQOKLUVDQENW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=NN=N2)SCC3=CC(=O)N4C5=CC=CC=C5N=C4N3
• Molecular Formula: C18H13N7OS
• Molecular Weight: 375.4 g/mol

Description

2-{[(1-phenyl-1H-tetrazol-5-yl)thio]methyl}pyrimido[1,2-a]benzimidazol-4(1H)-one is a synthetic compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a member of the pyrimido[1,2-a]benzimidazole family, which is known for its diverse biological activities.

Mechanism of Action

The exact mechanism of action of 2-{[(1-phenyl-1H-tetrazol-5-yl)thio]methyl}pyrimido[1,2-a]benzimidazol-4(1H)-one is not yet fully understood. However, it is believed to act through various pathways, including inhibition of cell proliferation, induction of apoptosis, and modulation of oxidative stress.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. It also exhibits anti-inflammatory properties by reducing the production of pro-inflammatory cytokines. Additionally, it has been found to exhibit neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-{[(1-phenyl-1H-tetrazol-5-yl)thio]methyl}pyrimido[1,2-a]benzimidazol-4(1H)-one in lab experiments is its diverse range of biological activities. It can be used to study various cellular pathways and mechanisms. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 2-{[(1-phenyl-1H-tetrazol-5-yl)thio]methyl}pyrimido[1,2-a]benzimidazol-4(1H)-one. One area of interest is its potential use as an anti-cancer agent. Further studies are needed to elucidate its mechanism of action and to determine its efficacy in different types of cancer. Another area of interest is its neuroprotective properties, which could be further explored for the treatment of neurodegenerative diseases. Additionally, more studies are needed to investigate its antimicrobial and anti-inflammatory properties and its potential use in these areas.
In conclusion, this compound is a promising compound with diverse biological activities. Its potential applications in scientific research make it an attractive candidate for further investigation.

Synthesis Methods

The synthesis of 2-{[(1-phenyl-1H-tetrazol-5-yl)thio]methyl}pyrimido[1,2-a]benzimidazol-4(1H)-one involves the reaction of 2-mercapto-1-methylpyrimido[1,2-a]benzimidazole with phenyl isocyanate and sodium azide. The reaction is carried out in the presence of a suitable solvent and a catalyst. The resulting product is purified using column chromatography to obtain a pure compound.

Scientific Research Applications

2-{[(1-phenyl-1H-tetrazol-5-yl)thio]methyl}pyrimido[1,2-a]benzimidazol-4(1H)-one has been found to exhibit a wide range of biological activities, making it a promising candidate for scientific research. It has been studied for its potential use as an anti-cancer agent, anti-inflammatory agent, and antimicrobial agent. It has also been found to exhibit antioxidant and neuroprotective properties.